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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of

Eicosyltriethylammonium bromide (CAS No. 75222-49-0). Due to the limited availability of

specific experimental data for this compound, this document also furnishes comprehensive,

representative experimental protocols for the determination of its core physicochemical

characteristics.

Core Physical Properties
Eicosyltriethylammonium bromide is a quaternary ammonium salt, a class of compounds

widely utilized as surfactants in various industrial and pharmaceutical applications. Its structure,

featuring a long hydrophobic eicosyl (C20) tail and a hydrophilic triethylammonium head group,

imparts amphiphilic properties that are crucial for its function.

Table 1: Summary of Known Physical Properties of Eicosyltriethylammonium Bromide
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Property Value Source

CAS Number 75222-49-0 [1]

Molecular Formula C₂₆H₅₆BrN [1]

Molecular Weight 462.63 g/mol [1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Critical Micelle Concentration

(CMC)
Data not available N/A

While specific experimental values for the melting point, boiling point, solubility, and CMC of

Eicosyltriethylammonium bromide are not readily found in the surveyed literature, the

behavior of homologous series of alkyltrimethylammonium and alkyltriethylammonium

bromides can provide an indication of its expected properties. Generally, for long-chain

quaternary ammonium salts, the Critical Micelle Concentration (CMC) decreases as the length

of the alkyl chain increases[2]. Therefore, Eicosyltriethylammonium bromide is expected to

have a very low CMC in aqueous solutions. The solubility in water is also expected to be low

due to its long hydrophobic tail, while it is likely to be more soluble in organic solvents[3].

Experimental Protocols for Property Determination
The following sections detail standardized experimental methodologies for determining the key

physical properties of surfactants like Eicosyltriethylammonium bromide.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline substance, this occurs over a narrow range. The capillary method

is a common and reliable technique for this determination[4][5][6].

Experimental Protocol: Capillary Method

Sample Preparation:
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Ensure the Eicosyltriethylammonium bromide sample is thoroughly dry and in a fine

powdered form. If necessary, gently grind the crystals in a mortar and pestle.

Press the open end of a capillary tube into the powdered sample to collect a small amount

of the compound.

Tap the sealed end of the capillary tube on a hard surface to compact the powder, aiming

for a sample height of 2-3 mm[5][7].

Apparatus Setup:

Insert the filled capillary tube into the sample holder of a melting point apparatus (e.g., a

Mel-Temp or similar digital device).

Place a calibrated thermometer in the designated port of the apparatus.

Measurement:

If the approximate melting point is unknown, perform a rapid preliminary heating to

estimate the melting range.

For an accurate measurement, start heating at a slow, controlled rate (e.g., 1-2 °C per

minute) when the temperature is about 15-20 °C below the estimated melting point[4].

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the last solid crystal melts (completion of melting). This range is

the melting point of the substance.
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Sample Preparation Measurement

Dry and Powder Sample Load Capillary Tube Compact Sample Insert into ApparatusPrepared Sample Heat Slowly Observe Melting Record Temperature Range

Preparation

Titration and Observation Analysis

Prepare Solvent Aliquots

Add Surfactant Incrementally

Weigh Surfactant

Agitate to Dissolve Observe for Turbidity Determine Saturation Point Calculate Solubility
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Prepare Stock Solution

Create Serial Dilutions

Measure Surface Tension of Each Dilution

Plot Surface Tension vs. log(Concentration)

Identify Breakpoint in the Curve

Determine CMC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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